3-formyl-1H-indole-6-carbonitrile
Cat. No. B1278128
Key on ui cas rn:
83783-33-9
M. Wt: 170.17 g/mol
InChI Key: KCNWLZZKKCXGOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08217028B2
Procedure details
DMF (0.389 mL) was added dropwise to a solution of oxalyl chloride (0.440 mL) in dry dichloromethane (5 mL) at 0° C. The resulting solution was stirred at 0° C. for 10 min. A solution of 1H-indole-6-carbonitrile (D12) (0.650 g) in dry dichloromethane (5 mL) was added to the reaction mixture. The reaction mixture was warmed to RT and stirred at that temperature for 45 min. The solvent was evaporated. THF (50 mL) was added, followed by addition of aqueous NaOH (2 M, 50 mL) and water (200 mL). The biphasic mixture was allowed to stand for 10 min. EtOAc (300 mL) and water (100 mL) was added. The organic fraction was separated and was dried over anhydrous magnesium sulfate. The dried solution was concentrated to afford 3-formyl-1H-indole-6-carbonitrile (D13) as a orange solid (604 mg). δH (DMSO-d6, 400 MHz): 7.59 (1H, dd), 8.05 (1H, d), 8.24 (1H, m), 8.56 (1H, s), 10.00 (1H, s), 12.62 (1H, br s). MS (ES): C10H6N2O requires 170; found 169.0 (M−H+).
Identifiers
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REACTION_CXSMILES
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CN(C=O)C.[C:6](Cl)(=[O:10])[C:7](Cl)=O.[NH:12]1[C:20]2[C:15](=[CH:16][CH:17]=[C:18]([C:21]#[N:22])[CH:19]=2)C=[CH:13]1>ClCCl>[CH:6]([C:7]1[C:15]2[C:20](=[CH:19][C:18]([C:21]#[N:22])=[CH:17][CH:16]=2)[NH:12][CH:13]=1)=[O:10]
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Inputs
Step One
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Name
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Quantity
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0.389 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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0.44 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0.65 g
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Type
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reactant
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Smiles
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N1C=CC2=CC=C(C=C12)C#N
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting solution was stirred at 0° C. for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was warmed to RT
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STIRRING
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Type
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STIRRING
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Details
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stirred at that temperature for 45 min
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Duration
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45 min
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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ADDITION
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Type
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ADDITION
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Details
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THF (50 mL) was added
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ADDITION
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Type
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ADDITION
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Details
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followed by addition of aqueous NaOH (2 M, 50 mL) and water (200 mL)
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WAIT
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Type
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WAIT
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Details
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to stand for 10 min
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Duration
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10 min
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ADDITION
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Type
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ADDITION
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Details
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EtOAc (300 mL) and water (100 mL) was added
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CUSTOM
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Type
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CUSTOM
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Details
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The organic fraction was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The dried solution was concentrated
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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C(=O)C1=CNC2=CC(=CC=C12)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 604 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
